6-(Hydroxymethyl)-1-methylpiperidin-2-one
Overview
Description
Scientific Research Applications
Crystal Structure Analysis
- Study 1: The crystal structure of a similar compound, 3-(Hydroxymethyl)-3-methyl-2,6-diphenylpiperidin-4-one, was analyzed. This study involved synthesizing the compound and analyzing its molecular structure through crystallography and Hirshfeld surface analysis (Gümüş et al., 2022).
Hydrodenitrogenation Studies
- Study 2: Research on hydrodenitrogenation (HDN) of related compounds like 2-methylpyridine and 2-methylpiperidine provides insights into the reaction network and mechanism. This study is significant for understanding the chemical behavior of similar piperidine derivatives (Wang, Liang, & Prins, 2007).
Anticonvulsant Evaluation
- Study 3: A series of new compounds, including derivatives of 6-(Hydroxymethyl)-1-methylpiperidin-2-one, were synthesized and evaluated for anticonvulsant activities. This suggests potential applications in developing anticonvulsant drugs (Aytemir & Çalış, 2010).
Stereochemistry and Synthesis
- Study 4: Research on the synthesis and stereochemistry of 5,6-distributed piperidin-2-ones, including compounds like 6-carbomethoxymethyl-5-methylpiperidin-2-one, offers valuable information on the stereochemical properties and synthetic methods for such compounds (Dabroswki, Wróbel, & Andreetti, 1986).
Synthesis and Antinociceptive Activity
- Study 5 & 6: These studies focus on the synthesis and evaluation of analgesic properties of derivatives of 2-chloro-6-(4-hydroxy-1-methylpiperidin-4-yl)pyridine, providing insights into the potential medicinal uses of these compounds (Radl et al., 1999; Rádl et al., 2010).
Medicinal Chemistry Research
- Study 7: The synthesis of (2S,4S,5S)-5-hydroxy-4-methylpipecolic acid from a similar compound, (4S,5S)-5-hydroxy-4-methylpiperidine-2-one, demonstrates the importance of such structures in medicinal chemistry (Herdeis & Heller, 1997).
Novel Synthesis and Biological Evaluation
- Study 8: A novel synthesis protocol for 2,6-bis(4-methoxyphenyl)-1-methylpiperidin-4-one oxime esters and their evaluation for antioxidant and antimicrobial activities highlight the potential of these compounds in pharmaceutical applications (Harini et al., 2014).
Mechanism of Action
Target of Action
It’s structurally similar to 6-hydroxymethylpterin, which targets the 2-amino-4-hydroxy-6-hydroxymethyldihydropteridine pyrophosphokinase in escherichia coli .
Mode of Action
Based on its structural similarity to 6-hydroxymethylpterin, it may interact with its target enzyme to influence its function .
Biochemical Pathways
It’s structurally similar to 6-hydroxymethylpterin, which is involved in the folate biosynthesis pathway .
Pharmacokinetics
It’s structurally similar to 6-hydroxymethylpterin, which is rapidly cleared via the kidney .
Result of Action
It’s structurally similar to 6-hydroxymethylpterin, which is involved in the folate biosynthesis pathway, influencing the production of nucleotides and amino acids .
Action Environment
It’s known that environmental factors can influence the action of chemical compounds, including their solubility, stability, and interactions with biological systems .
Future Directions
Properties
IUPAC Name |
6-(hydroxymethyl)-1-methylpiperidin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-8-6(5-9)3-2-4-7(8)10/h6,9H,2-5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZFMUHWDTCSCFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(CCCC1=O)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801272838 | |
Record name | 6-(Hydroxymethyl)-1-methyl-2-piperidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801272838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20845-30-1 | |
Record name | 6-(Hydroxymethyl)-1-methyl-2-piperidinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20845-30-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-(Hydroxymethyl)-1-methyl-2-piperidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801272838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-(hydroxymethyl)-1-methylpiperidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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